3-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-8-methyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C23H22FN5O2/c1-15-6-7-18-16(12-15)21-22(26-18)23(31)29(14-25-21)13-20(30)28-10-8-27(9-11-28)19-5-3-2-4-17(19)24/h2-7,12,14,26H,8-11,13H2,1H3
• InChI Key: JEXVYRDAFDEKLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CC(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C23H22FN5O2
• Molecular Weight: 419.5 g/mol

Description

3-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C23H22FN5O2 and its molecular weight is 419.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to the specified chemical, including various piperazinyl-pyrimidinyl derivatives, have shown significant antimicrobial activity. For instance, certain derivatives demonstrated high antimicrobial activity against multiple microorganism strains, highlighting their potential in addressing microbial resistance (Yurttaş et al., 2016).

Neuroleptic Properties

Derivatives of this compound, particularly those involving fluorophenyl and piperazine subunits, have been found to possess neuroleptic properties. For example, some derivatives were identified as noncataleptogenic, centrally acting dopamine D-2 and serotonin 5-HT2 antagonists, suggesting their utility in psychiatric and neurological disorders (Perregaard et al., 1992).

Selectivity for Serotonin Receptors

Certain indole derivatives with substitutions similar to the queried compound have shown selectivity for serotonin 5-HT2 receptors. This specificity suggests potential applications in developing treatments targeting the serotonin system, which is crucial in mood and behavior disorders (Andersen et al., 1992).

Alpha 1 Adrenoceptor Ligands

Some pyrimido[5,4-b]indole derivatives, related to the given compound, have been identified as potent and selective alpha 1 adrenoceptor ligands. This suggests their potential use in cardiovascular and urinary disorders where alpha 1 adrenergic receptors play a key role (Russo et al., 1991).

Polymer Synthesis

Compounds with structural similarities, including piperazine and pyrimidinyl groups, have been utilized in synthesizing novel polyamides. These polyamides could have applications in material science, particularly in developing new polymers with specific properties (Hattori & Kinoshita, 1979).

Antitumor Activity

Novel pyrimidinyl pyrazole derivatives, bearing resemblance to the queried compound, have shown antitumor activity in vitro and in vivo, indicating potential applications in cancer therapeutics (Naito et al., 2005).